Cas no 862845-27-0 (Isoquinoline, 3-chloro-6,8-dimethyl-)

• Product Name: Isoquinoline, 3-chloro-6,8-dimethyl-
• CAS No: 862845-27-0
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 5264126
• PubChem ID: 13809894
• Update Time: 2026-03-09

Isoquinoline, 3-chloro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-chloro-6,8-dimethyl-

• Inchi： 1S/C11H10ClN/c1-7-3-8(2)10-6-13-11(12)5-9(10)4-7/h3-6H,1-2H3
• InChI Key： GQPRYRGVOAVMJC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C)C=C2C)C=C(Cl)N=1

Computed Properties

• Exact Mass: 191.0501770g/mol
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline, 3-chloro-6,8-dimethyl-

Comprehensive Analysis of Isoquinoline, 3-chloro-6,8-dimethyl- (CAS No. 862845-27-0)

The compound Isoquinoline, 3-chloro-6,8-dimethyl- (CAS No. 862845-27-0) is a specialized derivative of the isoquinoline family, a class of heterocyclic aromatic organic compounds. This particular derivative is gaining attention in pharmaceutical and material science research due to its unique structural properties. The presence of chloro and methyl substituents at the 3, 6, and 8 positions enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of novel therapeutic agents.

In recent years, the demand for 3-chloro-6,8-dimethylisoquinoline has surged, driven by its utility in organic synthesis and drug discovery. A key factor behind this trend is the growing focus on small molecule therapeutics and targeted drug delivery systems. The compound's ability to act as a precursor for biologically active molecules makes it a valuable asset in medicinal chemistry. Additionally, its stability under various conditions makes it suitable for industrial-scale production, further boosting its market potential.

One of the most frequently asked questions about Isoquinoline, 3-chloro-6,8-dimethyl- is its solubility and compatibility with common organic solvents. Studies indicate that it exhibits moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while being less soluble in water. This property is crucial for researchers designing experiments involving this compound, as it affects reaction kinetics and yield optimization. Another common query revolves around its spectral data (NMR, IR, and mass spectrometry), which are well-documented in scientific literature for identification and purity assessment purposes.

The synthesis of CAS No. 862845-27-0 typically involves multi-step organic reactions starting from commercially available isoquinoline derivatives. Recent advancements in catalytic methods have improved the yield and reduced the environmental impact of its production. Green chemistry approaches, such as using recyclable catalysts and minimizing hazardous byproducts, are becoming increasingly important in this context. These developments align with the broader industry trend toward sustainable chemical manufacturing practices.

From an analytical perspective, quality control of 3-chloro-6,8-dimethylisoquinoline requires precise chromatographic techniques. High-performance liquid chromatography (HPLC) with UV detection is commonly employed to determine purity levels, which are critical for research applications. The compound typically appears as a white to off-white crystalline solid under standard conditions, with a characteristic melting point range that serves as an additional quality indicator.

In material science applications, this isoquinoline derivative shows promise in the development of organic semiconductors and luminescent materials. Its conjugated π-electron system and the electron-withdrawing effect of the chloro substituent make it an interesting candidate for optoelectronic devices. This aligns with current research trends exploring cost-effective alternatives to traditional inorganic semiconductors for flexible electronics and display technologies.

Storage and handling recommendations for Isoquinoline, 3-chloro-6,8-dimethyl- emphasize protection from moisture and light, typically suggesting amber glass containers in cool, dry environments. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds should be observed. The compound's shelf life can extend to several years when stored properly, making it a practical choice for long-term research projects.

The patent landscape surrounding CAS 862845-27-0 reveals growing intellectual property activity, particularly in pharmaceutical applications. Several recent patents describe its incorporation into kinase inhibitors and other therapeutic agents targeting various disease pathways. This reflects the broader pharmaceutical industry's focus on developing targeted therapies with improved efficacy and reduced side effects.

For researchers considering 3-chloro-6,8-dimethylisoquinoline for their work, it's important to note that commercial availability has improved significantly in recent years. Multiple specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for preliminary research to kilogram quantities for process development. Pricing remains relatively stable, reflecting established synthetic routes and growing production capacity to meet research demand.

Future research directions for this compound likely include exploration of its biological activity profile and potential medicinal applications. The isoquinoline scaffold is known to interact with various biological targets, and the specific substitution pattern in this derivative may offer unique pharmacological properties. Additionally, its use in materials science may expand as researchers continue to investigate organic electronic materials with tailored properties.